Cas no 76049-48-4 (Methanone, (5-chloro-2-iodophenyl)phenyl-)
76049-48-4 structure
Product Name:Methanone, (5-chloro-2-iodophenyl)phenyl-
CAS No:76049-48-4
MF:C13H8ClIO
MW:342.559494972229
CID:538447
PubChem ID:12948262
Update Time:2025-04-19
Methanone, (5-chloro-2-iodophenyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- (5-chloro-2-iodophenyl)-phenylmethanone
- Methanone, (5-chloro-2-iodophenyl)phenyl-
- 5-chloro- 2-iodobenzophenone
- DTXSID40513669
- 76049-48-4
- (5-Chloro-2-iodophenyl)(phenyl)methanone
- 5-chloro-2-iodobenzophenone
- AQDOLAWKRIYYAT-UHFFFAOYSA-N
- SCHEMBL10994311
-
- Inchi: 1S/C13H8ClIO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key: AQDOLAWKRIYYAT-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1C(C1C=CC=CC=1)=O)Cl
Computed Properties
- Exact Mass: 341.93044
- Monoisotopic Mass: 341.93084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Methanone, (5-chloro-2-iodophenyl)phenyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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